Cas no 2595-07-5 (Allyl b-D-galactopyranoside)

• Product Name: Allyl b-D-galactopyranoside
• CAS No: 2595-07-5
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• MDL: MFCD08274511
• CID: 43216
• PubChem ID: 11020396
• Update Time: 2025-04-18

Allyl b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6R)-2-(Allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• All-beta-D-Gal
• ALLYL-BETA-D-GALACTOPYRANOSIDE
• Allyl D-galactopyranoside
• D-galactopyranoside, 2-propen-1-yl
• Allyl b-galactopyranoside
• 2595-07-5
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol
• s11563
• beta-D-Galactopyranoside, 2-propen-1-yl
• ALLYL-BETA-GALACTOPYRANOSIDE
• CHEMBL4213920
• Allyl -D-galactopyranoside
• allyl beta-d-galactopyranoside
• AKOS015919322
• W-200572
• MFCD08274511
• SCHEMBL1445766
• Allyl b-D-galactopyranoside
• (2R,3R,4S,5R,6R)-2-(HYDROXYMETHYL)-6-(PROP-2-EN-1-YLOXY)OXANE-3,4,5-TRIOL
• XJNKZTHFPGIJNS-QMGXLNLGSA-N

• MDL： MFCD08274511
• Inchi： 1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6+,7+,8-,9-/m1/s1
• InChI Key： XJNKZTHFPGIJNS-QMGXLNLGSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OCC=C

Computed Properties

• Exact Mass: 220.095
• Monoisotopic Mass: 220.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 415°Cat760mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.549
• PSA: 99.38000
• LogP: -2.01110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds